molecular formula C10H12O3S B8419105 3-Ethoxy-4-hydroxy-5-(methylthio)benzaldehyde

3-Ethoxy-4-hydroxy-5-(methylthio)benzaldehyde

Cat. No.: B8419105
M. Wt: 212.27 g/mol
InChI Key: FEWWCPNHMLUDRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Ethoxy-4-hydroxy-5-(methylthio)benzaldehyde is a useful research compound. Its molecular formula is C10H12O3S and its molecular weight is 212.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12O3S

Molecular Weight

212.27 g/mol

IUPAC Name

3-ethoxy-4-hydroxy-5-methylsulfanylbenzaldehyde

InChI

InChI=1S/C10H12O3S/c1-3-13-8-4-7(6-11)5-9(14-2)10(8)12/h4-6,12H,3H2,1-2H3

InChI Key

FEWWCPNHMLUDRD-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C(C(=CC(=C1)C=O)SC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the solution of 3-bromo-5-ethoxy-4-hydroxybenzaldehyde (1.00 g, 4.08 mmol) in pyridine (10 mL) was added Cu powder (0.52 g, 8.1 mmol) and methyl disulfide (0.77 g, 8.2 mmol), the mixture was then heated at 90° C. overnight. The reaction mixture was filtered, and the solvent was removed under reduced pressure, the residue was poured into water, and 6 N HCl (5 mL) was added, then the mixture was extracted with DCM (50 mL×3), the combined organic layers were washed with brine, dried over Na2SO4 and concentrated. The residue was purified by silica gel column (PE:EA=5:1) to give Intermediate 50 (600 mg, yield 69%).
Quantity
1 g
Type
reactant
Reaction Step One
[Compound]
Name
Cu
Quantity
0.52 g
Type
reactant
Reaction Step One
Quantity
0.77 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Yield
69%

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